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Compound of Interest

Tert-butyl 3-hydroxy-4-
Compound Name:
phenylpiperidine-1-carboxylate

Cat. No.: B153268

An In-depth Technical Guide to tert-butyl 3-hydroxy-4-phenylpiperidine-1-carboxylate

Introduction

tert-butyl 3-hydroxy-4-phenylpiperidine-1-carboxylate is a heterocyclic compound of
significant interest in medicinal chemistry and pharmaceutical development. As a functionalized
piperidine derivative, it serves as a versatile chiral building block for the synthesis of complex
molecular architectures. The piperidine ring is a privileged scaffold, frequently found in
neurologically active agents due to its ability to confer favorable pharmacokinetic properties,
including improved bioavailability and blood-brain barrier penetration[1]. This guide provides a
comprehensive technical overview of this compound, detailing its chemical identity, a plausible
synthetic pathway, characterization methods, and its critical role as a precursor in the
development of therapeutic agents.

Compound Identification and Physicochemical
Properties

Precise identification is paramount for regulatory compliance, reproducibility in research, and
safety. The fundamental properties of tert-butyl 3-hydroxy-4-phenylpiperidine-1-carboxylate
are summarized below.
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Property Value Source
CAS Number 1000931-04-3 [2][3]
Molecular Formula C16H23NO3 [2][3]
Molecular Weight 277.36 g/mol [2][3]

tert-butyl 3-hydroxy-4-
IUPAC Name Y (3]
phenylpiperidine-1-carboxylate

1-Boc-3-hydroxy-4-
Common Synonyms phenylpiperidine, 1-Boc-4- [3]
phenylpiperidin-3-ol

Appearance Typically a powder [4]

Storage 2-8°C, Refrigerator [2]

Synthesis and Purification: A Mechanistic
Perspective

The synthesis of substituted piperidines like this one requires a strategic approach to control
regioselectivity and stereochemistry. While specific proprietary synthesis methods may vary, a
common and logical pathway involves the protection of the piperidine nitrogen, followed by the
introduction of the phenyl and hydroxyl functionalities. The use of a tert-butyloxycarbonyl (Boc)
group is a cornerstone of this strategy. It serves as a robust protecting group for the amine,
preventing its participation in side reactions while being readily removable under acidic
conditions for subsequent functionalization[1][5].

A plausible, multi-step synthetic workflow is outlined below. This approach is informed by
established methodologies for creating similar 4-substituted piperidine derivatives[5][6][7].
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Step 1: N-Protection

L Di-tert-butyl dicarbonate
4-Piperidone ( (Boc)20 ]

Base (e.g., EtsN)
Solyent (e.g., DCM)

N-Boc-4-piperidone

Step 21 Phenyl Group Introduction

Grignard Reaction Phenylmagnesium bromide
Anhydrous THF (PhMgBr)

vy

tert-butyl 4-hydroxy-4-phenyl-
piperidine-1-carboxylate

o

Acid-catalyzg
Dehydratio

Step 3: Dehydration & Reduction (Alternative to direct hydroxylation)
y
tert-butyl 4-phenyl-1,2,3,6-
tetrahydropyridine-1-carboxylate

Hydroboration-Oxidation
1. BHs-THF
2. H202, NaOH

tert-butyl 3-hydroxy-4-phenyl-
piperidine-1-carboxylate
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1. Boc Deprotection (Acidic Conditions) 3. O-Functionalization
Liberates secondary amine Modification of C3-hydroxyl group

lStep 2

2. N-Alkylation / N-Arylation
Introduces diverse R groups at N1

Target Drug Classes

Opioid Receptor Modulators Dopamine/Serotonin Receptor Ligands Neurokinin Receptor Antagonists

(Analgesics) (Antipsychotics, Antidepressants)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [tert-butyl 3-hydroxy-4-phenylpiperidine-1-carboxylate
CAS number inquiry]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b153268#tert-butyl-3-hydroxy-4-phenylpiperidine-1-
carboxylate-cas-number-inquiry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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